2-chloro-6-fluoro-N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C19H13ClF4N4O3S/c20-11-5-3-6-12(21)16(11)17(30)25-8-15-27-28-18(31-15)32-9-14(29)26-13-7-2-1-4-10(13)19(22,23)24/h1-7H,8-9H2,(H,25,30)(H,26,29)
• InChI Key: VFIPXNYYZLJCEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C19H13ClF4N4O3S
• Molecular Weight: 488.8 g/mol

Description

2-chloro-6-fluoro-N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H13ClF4N4O3S and its molecular weight is 488.84. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-6-fluoro-N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-6-fluoro-N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A key application of compounds structurally related to 2-chloro-6-fluoro-N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is in anticancer research. Research by Ravinaik et al. (2021) on similar compounds demonstrated significant anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers (Ravinaik et al., 2021).

Antimicrobial and Antibacterial Activities

Research has also focused on the antimicrobial properties of related compounds. The studies by Başoğlu et al. (2013) and Limban et al. (2011) indicated that these compounds could have significant antimicrobial and antibiofilm properties, making them potential candidates for developing new antimicrobial agents (Başoğlu et al., 2013); (Limban et al., 2011).

Potential in Imaging and Diagnostics

The compound's structure suggests potential applications in imaging and diagnostics, particularly in neurological disorders like Alzheimer's disease. Research on similar fluorine-containing compounds by Cui et al. (2012) highlighted their potential as positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012).

Antiviral and Anticancer Dual Potential

Research on fluorine substituted compounds, such as those by Makki et al. (2014), has shown potential in antiviral and anticancer activities. These studies suggest that certain structural features of these compounds can contribute to their effectiveness in targeting HIV-1 and cancer cell lines (Makki et al., 2014).

Antiallergy Activity

Further research has explored the antiallergy potential of related compounds. A study by Hargrave et al. (1983) on N-(4-substituted-thiazolyl)oxamic acid derivatives, which have a similar structure, showed promising antiallergy activity in animal models (Hargrave et al., 1983).